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Compound of Interest

Compound Name:
4-(Benzylamino)-4-oxobutanoic

acid

Cat. No.: B180697 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 4-
(Benzylamino)-4-oxobutanoic acid, a compound utilized by researchers, scientists, and drug

development professionals. Due to a lack of specific GHS classification and disposal data for

this compound, a cautious approach to waste management is imperative. The following

procedures are based on best practices for handling irritant-class chemicals and general

laboratory waste.

Essential Safety and Handling
While specific hazard data for 4-(Benzylamino)-4-oxobutanoic acid is limited, it is identified

as an irritant.[1] Therefore, appropriate personal protective equipment (PPE) should be worn at

all times. This includes, but is not limited to, safety goggles, lab coats, and chemical-resistant

gloves. All handling of this compound should be performed in a well-ventilated area, preferably

within a chemical fume hood.

Chemical and Physical Properties
A summary of the known properties of 4-(Benzylamino)-4-oxobutanoic acid is provided in the

table below for easy reference.
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Property Value

CAS Number 64984-60-7

Molecular Formula C₁₁H₁₃NO₃

Molecular Weight 207.23 g/mol

Hazard Classification Irritant[1]

GHS Classification No data available[2]

Disposal Procedures
Given the absence of specific disposal protocols for 4-(Benzylamino)-4-oxobutanoic acid, all

waste containing this compound must be treated as hazardous chemical waste. Adherence to

local, state, and federal regulations is mandatory.[3]

Step 1: Waste Segregation and Collection

Solid Waste: Collect any solid 4-(Benzylamino)-4-oxobutanoic acid, contaminated

personal protective equipment (PPE), and weighing papers in a designated, compatible, and

clearly labeled hazardous waste container. The container should be kept closed when not in

use.

Liquid Waste: Solutions containing 4-(Benzylamino)-4-oxobutanoic acid should be

collected in a separate, leak-proof, and compatible hazardous waste container. Do not mix

with other waste streams unless compatibility is confirmed. The container must be clearly

labeled with the full chemical name and approximate concentration.

Step 2: Labeling and Storage

All waste containers must be labeled with a hazardous waste tag that includes:

The full chemical name: "4-(Benzylamino)-4-oxobutanoic acid"

The words "Hazardous Waste"

An indication of the hazards (e.g., "Irritant")
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The accumulation start date

The name of the principal investigator or laboratory contact

Store the waste containers in a designated satellite accumulation area that is secure and away

from general laboratory traffic.

Step 3: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste. Do not attempt to dispose of this chemical down the drain or in

the regular trash.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the disposal of 4-
(Benzylamino)-4-oxobutanoic acid.
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Waste Generated
(4-(Benzylamino)-4-oxobutanoic acid)

Is the waste solid or
liquid?

Collect in a labeled
hazardous solid waste container

Solid

Collect in a labeled
hazardous liquid waste container

Liquid

Contact Environmental Health & Safety (EHS)
for pickup and disposal

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 4-(Benzylamino)-4-oxobutanoic acid.

Spill and Decontamination
In the event of a spill, evacuate the area and prevent others from entering. Wearing appropriate

PPE, absorb the spill with an inert material such as vermiculite or sand. Collect the absorbed

material and any contaminated debris into a sealed, labeled container for hazardous waste

disposal. Decontaminate the spill area with a suitable solvent, followed by washing with soap

and water. Report the spill to your EHS department.

Disclaimer: This document provides general guidance. Always consult your institution's specific

chemical hygiene plan and waste disposal procedures, and adhere to all applicable

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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